Cas no 769108-97-6 (2-Piperazinone, 1-[4-(trifluoromethyl)phenyl]-)

• Product Name: 2-Piperazinone, 1-[4-(trifluoromethyl)phenyl]-
• CAS No: 769108-97-6
• MF: C₁₁H₁₁F₃N₂O
• MW: 244.213052988052
• CID: 6076011
• PubChem ID: 17806422
• Update Time: 2025-10-31

2-Piperazinone, 1-[4-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Piperazinone, 1-[4-(trifluoromethyl)phenyl]-
• 1-[4-(trifluoromethyl)phenyl]piperazin-2-one
• AKOS013893047
• DMBTUCHPVDVZGE-UHFFFAOYSA-N
• EN300-6759449
• SCHEMBL8195822
• 769108-97-6
• 1-(4-TRIFLUOROMETHYL-PHENYL)-PIPERAZIN-2-ONE
• 1-(4-(Trifluoromethyl)phenyl)piperazin-2-one
• AB37085

• Inchi： 1S/C11H11F3N2O/c12-11(13,14)8-1-3-9(4-2-8)16-6-5-15-7-10(16)17/h1-4,15H,5-7H2
• InChI Key： DMBTUCHPVDVZGE-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C(F)(F)F)C=C2)CCNCC1=O

Computed Properties

• Exact Mass: 244.08234746g/mol
• Monoisotopic Mass: 244.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.300±0.06 g/cm3(Predicted)
• Boiling Point: 405.4±45.0 °C(Predicted)
• pka: 7.31±0.20(Predicted)

Additional information on 2-Piperazinone, 1-[4-(trifluoromethyl)phenyl]-

2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]-

The compound 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- (CAS No. 769108-97-6) is a highly specialized chemical entity with significant potential in various fields of research and application. This compound belongs to the class of piperazinones, which are known for their structural versatility and functional diversity. The presence of the trifluoromethyl group at the para position of the phenyl ring introduces unique electronic and steric properties, making this compound particularly interesting for researchers in medicinal chemistry, materials science, and organic synthesis.

Recent studies have highlighted the importance of piperazinone derivatives in drug discovery, especially in the development of kinase inhibitors and other bioactive molecules. The trifluoromethyl group is a well-known electron-withdrawing substituent that can enhance the stability and bioavailability of pharmaceutical compounds. This feature makes 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- a promising candidate for further exploration in therapeutic applications.

From a synthetic standpoint, the preparation of 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- involves advanced methodologies such as cyclization reactions and cross-coupling techniques. Researchers have employed palladium-catalyzed coupling reactions to efficiently construct the phenyl-piperazinone framework. These methods not only ensure high yields but also provide excellent control over the stereochemistry and regioselectivity of the product.

In terms of pharmacological activity, this compound has shown potential as a modulator of key enzymes involved in cellular signaling pathways. For instance, studies have demonstrated its ability to inhibit certain kinases associated with cancer progression. The trifluoromethyl group plays a critical role in enhancing the compound's binding affinity to its target proteins, making it a valuable tool for rational drug design.

Beyond its medicinal applications, 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- has also found relevance in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has explored its potential as a component in light-emitting diodes (LEDs) and solar cells, where its ability to facilitate charge transport is highly advantageous.

The synthesis and characterization of 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- have been extensively documented in peer-reviewed journals. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm its structure and purity. These studies underscore the importance of rigorous characterization in ensuring the reliability of chemical compounds for downstream applications.

In conclusion, 2-Piperazinone, 1-[4-(Trifluoromethyl)phenyl]- (CAS No. 769108-97-6) is a multifaceted compound with significant potential across diverse scientific domains. Its unique structural features and functional groups make it an invaluable tool for researchers seeking to advance innovation in drug discovery, materials science, and beyond.